4,4-Difluorobutanal
Description
4,4-Difluorobutanal is a chemical compound with the CAS Number: 1785532-42-4 . It has a molecular weight of 108.09 and its IUPAC name is 4,4-difluorobutanal .
Molecular Structure Analysis
The InChI code for 4,4-Difluorobutanal is 1S/C4H6F2O/c5-4(6)2-1-3-7/h3-4H,1-2H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
4,4-Difluorobutanal is a liquid .Scientific Research Applications
- BODIPY derivatives serve as excellent fluorescent probes due to their high quantum yields, photostability, and tunable absorption and emission spectra . Researchers use them for bioimaging, cellular tracking, and studying biological processes.
- BODIPY-based sensors exhibit selective responses to specific analytes, making them useful for detecting ions, pH changes, metal ions, and other molecules. Their fluorescence intensity changes upon binding to the target, enabling sensitive detection .
- BODIPY derivatives have been explored as light-harvesting materials in dye-sensitized solar cells (DSSCs). Their absorption properties and electron transfer abilities contribute to efficient energy conversion .
- BODIPY compounds find applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other organic electronic devices. Their robust photophysical properties enhance device performance .
- Researchers functionalize BODIPY dyes with biomolecules (e.g., antibodies, peptides) for targeted imaging and diagnostics. Their biocompatibility and stability make them suitable for in vivo studies .
- BODIPY-labeled fatty acids help investigate lipid metabolism, membrane dynamics, and lipid-protein interactions. These fluorescent probes enable visualization of lipid distribution in cells and tissues .
Fluorescent Probes and Imaging Agents
Chemical Sensors and Chemosensors
Photosensitizers for Solar Cells
Materials Science and Organic Electronics
Bioconjugation and Labeling
Lipid and Membrane Studies
properties
IUPAC Name |
4,4-difluorobutanal |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F2O/c5-4(6)2-1-3-7/h3-4H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXRVYMVBVIMPNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(F)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
108.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4-Difluorobutanal | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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